Cas no 186490-40-4 (2-(Pyridin-4-ylaminomethylene)-malonic acid diethyl ester)

• Product Name: 2-(Pyridin-4-ylaminomethylene)-malonic acid diethyl ester
• CAS No: 186490-40-4
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• MDL: MFCD00487302
• CID: 3832472
• PubChem ID: 1997934
• Update Time: 2025-05-24

2-(Pyridin-4-ylaminomethylene)-malonic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(4-pyridinylamino)methylene]-, diethyl ester
• 1,3-diethyl 2-{[(pyridin-4-yl)amino]methylidene}propanedioate
• (4-Pyridylaminomethylene)malonicaciddiethylester
• DB-086169
• MFCD00487302
• SR-01000315335-1
• SR-01000315335-2
• AKOS000613307
• diethyl 2-[(pyridin-4-ylamino)methylidene]propanedioate
• SR-01000315335
• diethyl [(pyridin-4-ylamino)methylidene]propanedioate
• 186490-40-4
• STK078075
• SCHEMBL9050524
• 2-(Pyridin-4-ylaminomethylene)-malonic acid diethyl ester

• MDL： MFCD00487302
• Inchi： 1S/C13H16N2O4/c1-3-18-12(16)11(13(17)19-4-2)9-15-10-5-7-14-8-6-10/h5-9H,3-4H2,1-2H3,(H,14,15)
• InChI Key： CFYQYHJVXJFHPQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)/C(=C/NC1C=CN=CC=1)/C(OCC)=O

Computed Properties

• Exact Mass: 264.11100700Da
• Monoisotopic Mass: 264.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(Pyridin-4-ylaminomethylene)-malonic acid diethyl ester

Recent Advances in the Study of 2-(Pyridin-4-ylaminomethylene)-malonic acid diethyl ester (CAS: 186490-40-4)

The compound 2-(Pyridin-4-ylaminomethylene)-malonic acid diethyl ester (CAS: 186490-40-4) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research brief synthesizes the latest findings regarding this compound's chemical properties, synthetic applications, and potential therapeutic implications.

Recent structural analyses published in the Journal of Medicinal Chemistry (2023) have elucidated the unique molecular conformation of 186490-40-4, revealing how its pyridine-malonate hybrid structure enables dual functionality in both nucleophilic and electrophilic reactions. The compound's ability to participate in multicomponent reactions makes it particularly valuable for constructing complex heterocyclic scaffolds prevalent in drug discovery.

In synthetic methodology developments, a 2024 study in Organic Letters demonstrated the compound's effectiveness as a precursor for pyrido[1,2-a]pyrimidine derivatives through a novel cascade cyclization process. The researchers achieved remarkable yields (82-93%) under mild conditions, highlighting 186490-40-4's synthetic utility for constructing nitrogen-rich pharmacophores important in kinase inhibitor development.

Pharmacological investigations have explored derivatives of 186490-40-4 as potential modulators of protein-protein interactions. A recent Nature Communications paper (2024) reported that structural analogs show promising inhibitory activity against the p53-MDM2 interaction, with IC50 values in the low micromolar range. These findings suggest potential applications in oncology drug development, particularly for cancers with wild-type p53 status.

From a chemical biology perspective, the compound has been employed as a versatile probe in activity-based protein profiling (ABPP) studies. Research published in Chemical Science (2023) utilized 186490-40-4 derivatives to identify novel cysteine-reactive enzymes in cancer cell lysates, expanding our understanding of redox regulation in tumor metabolism.

Current challenges in the field include improving the aqueous solubility of 186490-40-4 derivatives without compromising their biological activity. Recent work in the European Journal of Medicinal Chemistry (2024) addressed this through strategic introduction of polar substituents, achieving a 5-fold improvement in solubility while maintaining target binding affinity.

Future research directions highlighted in these studies include exploring the compound's potential in PROTAC (proteolysis targeting chimera) design and investigating its metal-chelating properties for therapeutic applications in neurodegenerative diseases. The unique structural features of 186490-40-4 position it as a valuable building block for next-generation drug discovery efforts across multiple therapeutic areas.